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Compound of Interest

Compound Name: Chloroazodin

Cat. No.: B3343046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chloroazodin, a potent antiseptic agent, has a rich history in medicinal chemistry. This

technical guide provides a comprehensive overview of Chloroazodin, focusing on its various

synonyms encountered in scientific literature, its key physicochemical properties, and its

mechanisms of antimicrobial action. This document is intended to serve as a valuable resource

for researchers, scientists, and professionals involved in drug development, offering detailed

experimental protocols and a clear visualization of its purported signaling pathways.

Synonyms and Chemical Identity
In scientific and commercial literature, Chloroazodin is known by a variety of names. A clear

understanding of these synonyms is crucial for comprehensive literature searches and

unambiguous scientific communication.
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Synonym/Identifier Type Source

Chlorazodin Common Name PubChem[1]

(1E)-2-chloro-1-[(E)-N'-

chlorocarbamimidoyl]iminogua

nidine

IUPAC Name PubChem[1]

N,N'-Dichloro-1,2-

diazenedicarboximidamide
Systematic Name PubChem[1]

Dichloroazodicarbonamidine Systematic Name PubChem[1]

Azochloramide Trivial Name

502-98-7 CAS Registry Number PubChem[1]

SEF8X7MXO4 UNII PubChem[1]

Physicochemical Properties
The physicochemical properties of Chloroazodin are fundamental to its formulation, stability,

and biological activity.

Property Value Source

Molecular Formula C₂H₄Cl₂N₆ PubChem[1]

Molecular Weight 183.00 g/mol PubChem[1]

Appearance Bright yellow crystalline solid

Melting Point
Explodes at approximately 155

°C

Solubility

Very slightly soluble in water;

sparingly soluble in alcohol;

soluble in triacetin

Antimicrobial Efficacy
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While specific minimum inhibitory concentration (MIC) data for Chloroazodin is not as

extensively reported as for other antiseptics like chlorhexidine, its broad-spectrum antimicrobial

activity is well-established. The bactericidal action of Chloroazodin is attributed to its ability to

release chlorine, a potent oxidizing agent.

It is effective against a wide range of Gram-positive and Gram-negative bacteria. For instance,

related chlorinated compounds have shown efficacy against various pathogens.[2] The

antimicrobial activity of such compounds is often quantified using standard methods like broth

microdilution or agar diffusion to determine the MIC.[3][4]

Experimental Protocols
Synthesis of Chloroazodin
A general two-step synthetic approach for compounds structurally related to Chloroazodin
involves diazotization followed by a coupling reaction. While a specific detailed protocol for

Chloroazodin is not readily available in recent literature, a representative synthesis for a

related azo compound is provided below to illustrate the key chemical transformations.

Protocol: Synthesis of a Diazo Compound (Illustrative)

Diazotization:

Dissolve the starting aromatic amine in a mixture of hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite in water, maintaining the low temperature. This

generates the diazonium salt.

Coupling Reaction:

In a separate vessel, prepare a solution of the coupling agent (e.g., a primary or

secondary amine) in an appropriate solvent.

Slowly add the freshly prepared diazonium salt solution to the coupling agent solution,

maintaining a low temperature.
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The reaction mixture is stirred for a specified period to allow for the formation of the azo

compound.

The product is then isolated by filtration, washed, and purified, typically by

recrystallization.

Antimicrobial Susceptibility Testing
The antimicrobial efficacy of Chloroazodin can be determined using standard microbiological

assays.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination[5]

Preparation of Bacterial Inoculum:

Culture the test bacterium on an appropriate agar medium.

Prepare a bacterial suspension in sterile saline or broth, adjusting the turbidity to a 0.5

McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[3]

Preparation of Chloroazodin Dilutions:

Prepare a stock solution of Chloroazodin in a suitable solvent.

Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate

containing Mueller-Hinton broth.

Inoculation and Incubation:

Inoculate each well with the prepared bacterial suspension.

Include a positive control (broth with bacteria, no drug) and a negative control (broth only).

Incubate the plate at 37 °C for 18-24 hours.

Determination of MIC:

The MIC is the lowest concentration of Chloroazodin that completely inhibits visible

bacterial growth.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3343046?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39843555/
https://www.mdpi.com/2075-1729/15/12/1878
https://www.benchchem.com/product/b3343046?utm_src=pdf-body
https://www.benchchem.com/product/b3343046?utm_src=pdf-body
https://www.benchchem.com/product/b3343046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Signaling Pathways
The antimicrobial action of Chloroazodin and other chlorinated compounds is multifaceted,

primarily targeting the bacterial cell membrane and inducing oxidative stress.[2][6]

Disruption of Bacterial Cell Membrane
The lipophilic nature of Chloroazodin allows it to interact with the bacterial cell membrane. The

release of chlorine leads to the oxidation of membrane components, disrupting its integrity. This

results in increased membrane permeability, leakage of essential intracellular contents, and

ultimately, cell death.[2][7]

Induction of Oxidative Stress
The released chlorine species are potent oxidizing agents that can generate reactive oxygen

species (ROS) within the bacterial cell. This surge in ROS leads to oxidative stress, causing

damage to vital cellular components, including DNA, proteins, and lipids.[6][8][9]

Proposed Workflow for Antimicrobial Action
The following diagram illustrates the proposed workflow of Chloroazodin's antimicrobial action,

from its interaction with the bacterial cell to the induction of cell death.
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Click to download full resolution via product page

Caption: Proposed mechanism of action for Chloroazodin.

Conclusion
Chloroazodin remains a relevant compound in the field of antiseptics. A thorough

understanding of its synonyms, physicochemical characteristics, and antimicrobial mechanisms

is essential for its effective application and for the development of new antimicrobial strategies.

The experimental protocols and the proposed mechanism of action workflow provided in this

guide offer a foundational resource for researchers and professionals in the field. Further

research to elucidate the specific MIC values against a broader range of clinically relevant

pathogens and to detail its interaction with specific cellular signaling pathways will be

invaluable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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